Cas no 27473-03-6 (2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethanol)

• Product Name: 2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethanol
• CAS No: 27473-03-6
• MF: C₁₁H₁₀ClNOS
• MW: 239.721200466156
• CID: 2662216
• PubChem ID: 610531
• Update Time: 2025-04-21

2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethanol
• 2-(4-chlorophenyl)-4-(2-hydroxyethyl)thiazole
• 2-(4-Chlorophenyl)-4-thiazoleethanol
• 2-(p-Chlorphenyl)-4-hydroxyethylthiazol
• 2-[2-(4-chlorophenyl)thiazol-4-yl]ethanol
• 4-Thiazoleethanol,2-(4-chlorophenyl)
• 4-Thiazoleethanol,2-(p-chlorophenyl)
• DTXSID10346229
• 2-(4-Chlorophenyl)thiazol-4-ylethanol
• 2-[2-(4-Chloro-phenyl)-thiazol-4-yl]ethanol
• 2-[2-(4-Chlorophenyl)-1,3-thiazol-4-yl]ethanol #
• Fenclozyl alcohol
• 27473-03-6
• 2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethan-1-ol
• 2-(2-(4-Chlorophenyl)thiazol-4-yl)ethanol
• 2-[2-(4-chloro-phenyl)-thiazol-4-yl]-ethanol
• 4-Thiazoleethanol, 2-(p-chlorophenyl)-
• 2-(4-chlorophenyl)-4-(beta-hydroxyethyl)thiazole
• 2-(4'-Chlorophenyl)-4-(.beta.-hydroxyethyl)thiazole
• 4-Thiazoleethanol, 2-(4-chlorophenyl)-
• AKOS000348603
• SCHEMBL2073499

• Inchi： 1S/C11H10ClNOS/c12-9-3-1-8(2-4-9)11-13-10(5-6-14)7-15-11/h1-4,7,14H,5-6H2
• InChI Key： GHXMYVMHRINCLZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(=CS1)CCO

Computed Properties

• Exact Mass: 239.01700
• Monoisotopic Mass: 239.0171628Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 61.36000
• LogP: 2.99830